Cas no 1361679-66-4 (3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine)

• Product Name: 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine
• CAS No: 1361679-66-4
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4928125
• Update Time: 2025-05-19

3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-12-10(5-8(6-15-12)16(17)18)9-3-2-7(13)4-11(9)14/h2-6H,1H3
• InChI Key： OOSQKSPSTQJNDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC=C(C=1)[N+](=O)[O-])OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine

Introduction to 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine (CAS No. 1361679-66-4) and Its Recent Applications in Chemical Biology

3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine, identified by the chemical compound identifier CAS No. 1361679-66-4, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of nitropyridines, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple substituents, including chlorine atoms at the 2 and 4 positions of the phenyl ring, a methoxy group at the 2-position of the pyridine ring, and a nitro group at the 5-position, endows this molecule with distinct reactivity and potential biological activity.

The structural configuration of 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine makes it a versatile scaffold for further derivatization and functionalization. The electron-withdrawing nature of the chlorine and nitro substituents enhances its interaction with biological targets, while the methoxy group introduces a degree of lipophilicity that can influence its solubility and permeability across biological membranes. These features have made this compound an attractive candidate for investigating its role in various biochemical pathways and therapeutic interventions.

In recent years, significant advancements have been made in understanding the pharmacological potential of nitropyridine derivatives. Studies have demonstrated that compounds with similar structural motifs can exhibit inhibitory effects on key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, research has shown that nitropyridines can modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—mediators of pain and inflammation. The specific arrangement of substituents in 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine may contribute to its ability to selectively interact with these enzymes, potentially leading to novel therapeutic strategies.

Moreover, the nitro group in this compound can undergo reduction to form an amine derivative, a process that is often exploited in drug development to enhance bioavailability and metabolic stability. This redox-active property makes 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine a promising candidate for prodrug formulations, where it can be activated in vivo to release active pharmacological agents. Such mechanisms have been explored in the context of antitumor agents and antimicrobial compounds, highlighting the broad applicability of nitroaromatic derivatives.

The synthesis of 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro substituents at the phenyl ring typically involves halogenation reactions using reagents such as phosphorus oxychloride or sulfuryl chloride. Subsequent methylation at the 2-position is achieved using dimethyl sulfate or methyl iodide in the presence of a base catalyst. Finally, nitration at the 5-position is carried out using a mixture of nitric acid and sulfuric acid under controlled temperature conditions to prevent unwanted side reactions.

The chemical stability of 3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine under various storage conditions has been thoroughly evaluated to ensure its suitability for both laboratory research and industrial applications. Studies have shown that this compound remains stable under inert atmospheres at room temperature but may degrade when exposed to moisture or strong light sources. Therefore, proper storage protocols involving amber glass containers and desiccants are recommended to maintain its integrity over extended periods.

In conclusion,3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine (CAS No. 1361679-66-4) represents a structurally complex and functionally intriguing molecule with significant potential in chemical biology. Its unique combination of substituents enables it to interact with biological targets in diverse ways, making it a valuable tool for drug discovery and mechanistic studies. As research continues to uncover new applications for nitropyridine derivatives,3-(2,4-Dichlorophenyl)-2-methoxy-5-nitropyridine is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative therapeutic solutions.